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Compound of Interest

Compound Name: strontium silicate

Cat. No.: B1174145 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Strontium silicate (SrSiO₃) is a bioactive ceramic that has garnered significant interest in the

field of bone tissue engineering and regenerative medicine. Its potential to enhance bone

formation is attributed to the release of strontium and silicate ions, which can stimulate

osteoblast proliferation and differentiation while inhibiting osteoclast activity. To ensure the safe

and effective clinical translation of strontium silicate-based biomaterials, a thorough in vitro

evaluation of their biocompatibility is imperative.

These application notes provide detailed protocols for a panel of in vitro assays to assess the

biocompatibility of strontium silicate, covering cytotoxicity, osteogenic potential, cell migration,

genotoxicity, inflammatory response, and hemocompatibility.

Experimental Protocols & Data Presentation
Cytotoxicity Assays
Cytotoxicity assays are fundamental in determining the potential of a material to induce cell

death. The following protocols describe the use of CCK-8 and MTT assays to evaluate the

dose-dependent effects of strontium silicate extracts on cell viability.
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at: [https://www.benchchem.com/product/b1174145#biocompatibility-testing-of-strontium-
silicate-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b1174145#biocompatibility-testing-of-strontium-silicate-in-vitro
https://www.benchchem.com/product/b1174145#biocompatibility-testing-of-strontium-silicate-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

